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Compound of Interest

Compound Name: 5-Bromo-2-ethynylpyridine

Cat. No.: B033267 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of 5-Bromo-2-ethynylpyridine are paramount to ensure laboratory safety and

regulatory compliance. This document provides a comprehensive guide to the necessary

personal protective equipment (PPE), operational procedures, and disposal plans for this

compound.

Hazard Identification and Safety Precautions

5-Bromo-2-ethynylpyridine is a combustible liquid that is toxic if swallowed and can be fatal if

it comes into contact with the skin.[1] It is also known to cause serious skin and eye irritation

and may lead to respiratory irritation.[1] Therefore, strict adherence to safety protocols is

essential.
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Hazard Class GHS Code Description

Flammable liquids H227 Combustible liquid[1]

Acute toxicity, Oral H301 Toxic if swallowed[1]

Acute toxicity, Dermal H310 Fatal in contact with skin[1]

Skin irritation H315 Causes skin irritation[1]

Eye irritation H319 Causes serious eye irritation[1]

Specific target organ toxicity -

single exposure
H335

May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)

When handling 5-Bromo-2-ethynylpyridine, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

PPE Category Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.
To protect eyes from splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. A

respirator with a Filter A-(P2) is

recommended if vapors or

aerosols are generated.[1]

To avoid inhalation of harmful

vapors.

Operational Plan: Handling and Storage

All handling of 5-Bromo-2-ethynylpyridine should occur within a certified chemical fume hood

to mitigate the risk of inhalation.
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

The storage area should be clearly marked, and access should be restricted to authorized

personnel.

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[1]

Wash hands thoroughly after handling.[1][2]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Experimental Protocol: Sonogashira Coupling Reaction

The Sonogashira coupling is a common and powerful reaction for forming carbon-carbon

bonds, and it is a typical application for 5-Bromo-2-ethynylpyridine. The following is a general

protocol.

Materials:

5-Bromo-2-ethynylpyridine

Terminal alkyne

Palladium catalyst (e.g., Pd(PPh₃)₄)

Copper(I) iodide (CuI)

Amine base (e.g., triethylamine)

Anhydrous solvent (e.g., DMF or THF)
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Procedure:

In a flame-dried reaction flask, add 5-Bromo-2-ethynylpyridine, the palladium catalyst, and

the copper(I) co-catalyst.

Flush the flask with an inert gas (e.g., argon or nitrogen).

Add the degassed solvent and the amine base.

Add the terminal alkyne via syringe.

Stir the reaction mixture at the appropriate temperature and monitor its progress using TLC

or LC-MS.

Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent and wash it with water and brine.

Dry the organic layer, filter, and concentrate it under reduced pressure.

Purify the crude product using column chromatography.

Disposal Plan

All waste containing 5-Bromo-2-ethynylpyridine must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Collection:

Identify: All materials contaminated with 5-Bromo-2-ethynylpyridine, including residual

compound, solutions, and contaminated labware (e.g., pipette tips, vials), must be classified

as hazardous waste.

Segregate: Keep this waste stream separate from other incompatible waste. Specifically,

store it away from strong oxidizing agents and acids.

Containerize: Collect all waste in a designated, leak-proof, and chemically compatible

container with a secure lid.
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Label: Clearly label the waste container as "Hazardous Waste" and include the full chemical

name, "5-Bromo-2-ethynylpyridine," along with appropriate hazard pictograms.

Storage and Disposal:

Store the sealed and labeled waste container in a designated and well-ventilated satellite

accumulation area.

Arrange for the collection of the hazardous waste by a licensed environmental waste

management company. Do not dispose of this chemical down the drain or in the regular

trash.

Workflow Diagrams
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Caption: Workflow for handling 5-Bromo-2-ethynylpyridine.
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Caption: Disposal workflow for 5-Bromo-2-ethynylpyridine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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